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Compound of Interest

Compound Name: 2-Fluoro-6-nitrophenol

Cat. No.: B128858 Get Quote

Introduction
2-Fluoro-6-nitrophenol is a key chemical intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[1] Its chemical structure, featuring both a fluorine atom

and a nitro group on a phenol backbone, imparts unique reactivity and biological activity.[1] As

a critical starting material or a potential process-related impurity, the precise quantification of 2-
Fluoro-6-nitrophenol is paramount to ensure the quality, safety, and efficacy of final drug

products. This application note provides detailed protocols for the quantitative analysis of 2-
Fluoro-6-nitrophenol using High-Performance Liquid Chromatography with UV detection

(HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS), designed for researchers,

scientists, and drug development professionals.

Physicochemical Properties of 2-Fluoro-6-
nitrophenol
A thorough understanding of the analyte's properties is fundamental to developing a robust

analytical method.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b128858?utm_src=pdf-interest
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.chemimpex.com/products/46221
https://www.chemimpex.com/products/46221
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 1526-17-6 [2]

Molecular Formula C₆H₄FNO₃ [2]

Molecular Weight 157.10 g/mol [2]

Appearance
Light yellow to orange

crystalline powder
[1]

Melting Point 90 - 95 °C [1]

Solubility Sparingly soluble in water [3]

Method Selection: Rationale and Strategy
The choice of analytical technique is dictated by the specific requirements of the analysis,

including sensitivity, selectivity, and the nature of the sample matrix. For the quantification of 2-
Fluoro-6-nitrophenol, both HPLC-UV and GC-MS offer distinct advantages.

HPLC-UV is a versatile and widely accessible technique suitable for the routine quality

control of 2-Fluoro-6-nitrophenol as a raw material or in process samples. Its phenolic

structure contains a chromophore, making it amenable to UV detection.

GC-MS provides higher specificity and sensitivity, making it ideal for the trace-level detection

of 2-Fluoro-6-nitrophenol as a potential impurity. Due to the polarity of the phenolic

hydroxyl group, derivatization is often employed to improve its volatility and chromatographic

performance.[4]

High-Performance Liquid Chromatography with UV
Detection (HPLC-UV) Method
This method is designed for the accurate quantification of 2-Fluoro-6-nitrophenol in bulk

material or as a major component in a reaction mixture. The principles are based on the

separation of nitrophenol isomers using reversed-phase chromatography.[5][6]

Experimental Workflow: HPLC-UV Analysis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-6-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-6-nitrophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-6-nitrophenol
https://www.chemimpex.com/products/46221
https://www.chemimpex.com/products/46221
https://digitum.um.es/server/api/core/bitstreams/f3f9dd6d-3fba-423c-b41c-75f18a709912/content
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://www.researchgate.net/profile/Jongki-Hong/publication/263993416_Analysis_of_Nitrophenols_with_Gas_ChromatographyMass_Spectrometry_by_Flash_Heater_Derivatization/links/588807f492851c21ff52ee3a/Analysis-of-Nitrophenols-with-Gas-Chromatography-Mass-Spectrometry-by-Flash-Heater-Derivatization.pdf
https://www.benchchem.com/product/b128858?utm_src=pdf-body
https://pdf.benchchem.com/181/A_Comparative_Guide_to_Validated_HPLC_Methods_for_Nitrophenol_Isomer_Separation.pdf
https://www.chromatographyonline.com/view/method-development-and-validation-phenol-and-nitrophenols-tap-water-hplc-using-monolithic-column-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation

HPLC System

Data Acquisition & Analysis

Weigh Analyte/Sample Dissolve in Diluent
(e.g., Acetonitrile/Water) Vortex & Sonicate Filter (0.45 µm PTFE) Transfer to HPLC Vial Inject Sample

Prepared Sample

HPLC with UV Detector

Chromatographic Separation

C18 Column
(e.g., 150 x 4.6 mm, 5 µm)

Isocratic Mobile Phase
(e.g., Acetonitrile:Buffer)

UV Detection
(e.g., 270 nm)

Quantify by Peak Area
(External Standard Method)

Sample Preparation & Derivatization

GC-MS System

Data Acquisition & Analysis

Sample Extraction
(if required) Evaporate to Dryness Add Derivatizing Agent

(e.g., BSTFA) & Heat
Reconstitute in Solvent

(e.g., Hexane) Transfer to GC Vial Inject Sample
Derivatized Sample

GC-MS Instrument

Chromatographic Separation

Capillary Column
(e.g., DB-5ms)

Carrier Gas
(Helium)

Mass Spectrometry Detection
(Scan or SIM mode) Quantify by Ion Abundance

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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